Cas no 88911-70-0 (3-Pyridineheptanoic acid, 4-(3-hydroxyoctyl)-)

• Product name: 3-Pyridineheptanoic acid, 4-(3-hydroxyoctyl)-
• CAS No: 88911-70-0
• MF: C₂₀H₃₃NO₃
• MW: 335.480926275253
• CID: 619894
• PubChem ID: 71320609

3-Pyridineheptanoic acid, 4-(3-hydroxyoctyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineheptanoic acid, 4-(3-hydroxyoctyl)-
• 7-[4-(3-hydroxyoctyl)pyridin-3-yl]heptanoic acid
• DTXSID80750511
• 88911-70-0

• Inchi： InChI=1S/C20H33NO3/c1-2-3-6-10-19(22)13-12-17-14-15-21-16-18(17)9-7-4-5-8-11-20(23)24/h14-16,19,22H,2-13H2,1H3,(H,23,24)
• InChI Key： OJHRSGKFJJJDMX-UHFFFAOYSA-N
• SMILES： CCCCCC(CCC1=C(C=NC=C1)CCCCCCC(=O)O)O

Computed Properties

• Exact Mass: 335.24604391g/mol
• Monoisotopic Mass: 335.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų
• XLogP3: 4.9